Cas no 1806749-37-0 (Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806749-37-0
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813447
• Update Time: 2025-05-25

Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6-3-5(4-7(16)20-2)8(15(17)18)9(14-6)21-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： OKCRFRZUHFOONW-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(N=1)OC)CC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806749-37-0)

Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with methoxy, nitro, and trifluoromethoxy groups, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1806749-37-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in nitro-substituted pyridines and trifluoromethoxy derivatives has positioned this compound as a focal point in modern drug discovery. Recent studies highlight its potential in modulating biological pathways, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its reactivity patterns, especially in Pd-catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

From an industrial perspective, Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate aligns with the demand for high-value chemical intermediates that enable sustainable manufacturing processes. Its electron-withdrawing groups enhance stability while facilitating selective transformations—a feature highly sought after in green chemistry initiatives. Companies specializing in custom synthesis often leverage this compound to develop proprietary analogs for client-specific projects.

Analytical characterization of this material typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for reproducibility in academic and industrial settings. The methoxy and nitro functionalities also make it amenable to various spectroscopic tags, aiding in mechanistic studies.

In the context of intellectual property, patents referencing CAS 1806749-37-0 reveal its utility in protecting novel chemical entities. Legal frameworks increasingly emphasize the importance of accurately documenting such compounds to avoid patent infringements while fostering innovation. This underscores the need for precise nomenclature and CAS registry compliance in research publications.

Environmental and safety assessments of Methyl 6-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate adhere to global standards like REACH and GHS. While not classified as hazardous under current guidelines, proper handling protocols—including the use of PPE and fume hoods—are recommended during laboratory operations. Such precautions align with broader trends toward responsible chemical management in research institutions.

The compound's commercial availability through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement platforms often highlight its batch-specific certificates of analysis, ensuring transparency in quality control. This accessibility supports its integration into high-throughput screening programs targeting neglected diseases and emerging pathogens.

Future directions for 1806749-37-0 may include exploration in bioconjugation chemistry or as a scaffold for metal-organic frameworks (MOFs). Its structural versatility could unlock applications in material science, particularly in designing functionalized surfaces for sensors or catalysts. Such interdisciplinary potential reinforces its relevance across multiple scientific domains.